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Compound of Interest

Compound Name: 5,6-trans-Vitamin D3

Cat. No.: B15544257 Get Quote

Essential Safety and Handling Guide for 5,6-
trans-Vitamin D3
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

5,6-trans-Vitamin D3. Adherence to these guidelines is essential to ensure a safe laboratory

environment and minimize exposure risks.

Hazard Identification and Quantitative Data
5,6-trans-Vitamin D3 is a potent compound requiring careful handling. It is classified as

acutely toxic and can cause organ damage through prolonged or repeated exposure.[1][2][3][4]

The following table summarizes key toxicity data, primarily based on its close analog,

cholecalciferol (Vitamin D3), due to the limited specific data for the 5,6-trans isomer.
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Metric Value Species Route Reference

Acute Toxicity

(LD50)
42 mg/kg Rat Oral [5]

42,500 µg/kg Mouse Oral [5]

50 mg/kg (ATE) - Dermal [5]

Acute Toxicity

(LC50)
0.05 mg/L (ATE) - Inhalation [5]

Occupational

Exposure

Merck OEL: 2.5

µg/m³
Human - [6]

ATE: Acute Toxicity Estimate; OEL: Occupational Exposure Limit.

Hazard Statements:

H300/H301: Fatal or toxic if swallowed.[4][7]

H310/H311: Fatal or toxic in contact with skin.[1][5]

H330: Fatal if inhaled.[1][5][7]

H360: May damage fertility or the unborn child.[1]

H372: Causes damage to organs through prolonged or repeated exposure.[1][2][3][4][7]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling 5,6-trans-Vitamin D3. The

following equipment must be worn at all times in the laboratory.
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PPE Category Specification

Hand Protection
Wear compatible chemical-resistant gloves.[1]

Double gloving is recommended.

Body Protection

A disposable, long-sleeved, solid-front gown that

closes in the back.[8] For larger quantities,

consider coveralls.

Eye/Face Protection

Chemical safety goggles are required.[1] A face

shield should also be worn to protect against

splashes.[9]

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved respirator is necessary.[1] For

significant aerosol generation, a powered air-

purifying respirator (PAPR) is recommended.[6]

Operational Plan for Handling
A systematic approach to handling 5,6-trans-Vitamin D3 is crucial to prevent contamination

and exposure.

3.1. Engineering Controls

All work with 5,6-trans-Vitamin D3 must be conducted in a designated area, within a

certified chemical fume hood or a Class II biological safety cabinet.[5]

Mechanical exhaust ventilation is required to minimize airborne concentrations.[1]

An emergency eyewash station and safety shower must be readily accessible.[5]

3.2. Step-by-Step Handling Protocol

Preparation: Before handling, ensure all necessary PPE is donned correctly. The designated

work area should be clean and uncluttered.

Weighing: If weighing the solid compound, do so within the fume hood on a tared and

covered weigh boat to minimize dust generation.
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Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid

splashing.

Post-Handling: After handling, wipe down the work surface with an appropriate deactivating

agent, followed by a thorough cleaning.

Doffing PPE: Remove PPE in the correct order (gloves first), ensuring not to contaminate

skin or clothing. Wash hands and forearms thoroughly with soap and water after removing all

PPE.[1]
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Disposal Plan
Proper disposal of 5,6-trans-Vitamin D3 and associated waste is critical to prevent

environmental contamination and accidental exposure.

4.1. Waste Classification

5,6-trans-Vitamin D3 is classified for transport as UN2811, Toxic solid, organic, n.o.s.[1][10]

This classification dictates the stringent requirements for its disposal.

4.2. Disposal Procedures

Solid Waste: All solid waste, including unused compound, contaminated PPE (gloves,

gowns, etc.), and labware (weigh boats, pipette tips), must be collected in a dedicated,

clearly labeled, and sealed hazardous waste container.[11]

Liquid Waste: Solutions containing 5,6-trans-Vitamin D3 should be collected in a separate,

sealed, and clearly labeled hazardous waste container. Do not dispose of these solutions

down the drain.

Container Labeling: All waste containers must be labeled with "Hazardous Waste," the full

chemical name ("5,6-trans-Vitamin D3"), and the appropriate hazard symbols (e.g., skull

and crossbones).

Final Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's environmental health and safety (EHS) office or a licensed hazardous waste

disposal contractor. Follow all local, state, and federal regulations for the disposal of toxic

substances.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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